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Compound of Interest

Compound Name: IND-07
Cat. No.: B1192892
Get Quote
\ J

This document provides essential safety and logistical information for the proper disposal of
IND-07, a potent and selective Ataxia-Telangiectasia Mutated (ATM) kinase inhibitor.
Researchers, scientists, and drug development professionals must adhere to these procedural
guidelines to ensure personnel safety, environmental protection, and regulatory compliance. As
a potent research chemical, IND-07 waste must be managed as hazardous chemical waste.[1]

[2]

Immediate Safety Notice: Always consult the Safety Data Sheet (SDS) provided by the
manufacturer for specific handling and disposal instructions for IND-07. If an SDS is not readily
available, the compound must be handled as a potent, potentially hazardous substance, and
the precautionary procedures outlined below should be followed.[1]

Hazard and Exposure Data

Due to its classification as a potent kinase inhibitor, IND-07 should be handled with care. The
following table summarizes the presumed hazard classifications based on typical profiles for
similar research compounds.
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Hazard Category

Classification

Precautionary Statement

Acute Toxicity

Presumed Hazardous

Avoid contact with skin, eyes,
and clothing. Do not ingest or

inhale.

Skin Corrosion/Irritation

Potential Irritant

Wear protective gloves and lab

coat.

Eye Damage/Irritation

Potential Irritant

Wear safety glasses or

goggles.

Carcinogenicity

Unknown/Potentially

Hazardous

Handle in a designated area,

preferably a fume hood.

Aquatic Toxicity

Potentially Hazardous

Do not dispose of down the

drain or in the environment.

Experimental Protocol for IND-07 Waste Disposal

This protocol details the step-by-step methodology for the safe segregation, containment, and
disposal of waste generated from the use of IND-07.

Personnel Protective Equipment (PPE) Requirement: Always wear appropriate PPE, including
a lab coat, safety glasses, and chemical-resistant gloves, when handling IND-07 and its
associated waste.[1] All handling of the compound should occur in a well-ventilated area, such
as a chemical fume hood, to prevent inhalation of dust or aerosols.[1]

Step 1: Waste Identification and Segregation Properly identify and segregate all IND-07 waste
at the point of generation. Do not mix hazardous waste with non-hazardous waste.[2][3]

» Solid Waste: Includes unused or expired IND-07 powder, contaminated consumables (e.g.,
pipette tips, tubes, gloves, weighing paper), and spill cleanup materials.

e Liquid Waste: Includes any solutions containing IND-07, such as stock solutions,
experimental media, and the first rinsate from decontaminating glassware.[2]

o Sharps Waste: Includes needles, syringes, and scalpels contaminated with IND-07.
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Step 2: Waste Containment

e Solid Waste:

o Collect solid waste in a designated, durable, and sealable hazardous waste container.[1]

o The container should be made of a compatible material that will not react with the waste.

o Ensure the container is kept closed except when adding waste.[2][4]

e Liquid Waste:

o Collect liquid waste in a dedicated, leak-proof, and shatter-resistant container with a
secure, screw-on cap.[1][2][4]

o Leave at least 10% of headspace in the container to allow for expansion.[3]

o Utilize secondary containment, such as a tray or tub, to mitigate potential spills or leaks.[2]

e Sharps Waste:

o Place all contaminated sharps directly into a designated, puncture-proof sharps container
labeled for hazardous chemical waste.[2]

Step 3: Waste Labeling All waste containers must be accurately and clearly labeled.[1][2]

» Affix a hazardous waste tag to each container as soon as waste is first added.

e The label must include:

[e]

The words "Hazardous Waste".[1]

o

The full chemical name: "IND-07 (ATM Inhibitor-7)".[1]

[¢]

A list of all other components in the container (e.g., solvents, buffers).

[¢]

The date of waste generation or accumulation start date.[1]

[e]

The Principal Investigator's name and contact information.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Standard_Operating_Procedure_Safe_Disposal_of_ATM_Inhibitor_2.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1192892/docs?utm_src=pdf-body#proper-disposal-procedures-for-ind-07-atm-inhibitor-7
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192892?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step 4: Storage Store hazardous waste containers in a designated and secure satellite
accumulation area within the laboratory.[1][2] This area should be away from general lab traffic
and clearly marked. Ensure incompatible waste types are segregated to prevent adverse
chemical reactions.[1][2]

Step 5: Decontamination Decontaminate surfaces and non-disposable equipment that have
come into contact with IND-07.

o Wipe surfaces with a suitable solvent (e.g., 70% ethanol) to remove any residue.
o Collect the cleaning materials (wipes, etc.) and dispose of them as solid hazardous waste.[1]

e For glassware, the initial rinsate must be collected and disposed of as hazardous liquid
waste.[2] Subsequent washes may be disposed of according to standard laboratory
procedures if permitted by institutional policy.

Step 6: Disposal Request and Collection Once a waste container is full, or before reaching the
storage time limit set by your institution, arrange for its collection.

o Ensure the container cap is tightly sealed and the exterior is clean.

o Submit a hazardous waste pickup request through your institution's Environmental Health
and Safety (EHS) department or designated hazardous waste management provider.[1][2]

» Follow their specific procedures for waste collection and documentation.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of IND-07 waste.
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IND-07 Waste Disposal Workflow
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Caption: Logical workflow for the safe disposal of IND-07 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health
and Safety [safety.uchicago.edu]

4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for IND-07 (ATM Inhibitor-
7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192892/docs#proper-disposal-procedures-for-ind-
07-atm-inhibitor-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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